Cas no 5449-69-4 (2,4'-Dimethoxybenzophenone)

• Product Name: 2,4'-Dimethoxybenzophenone
• CAS No: 5449-69-4
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD01311508
• CID: 387202
• PubChem ID: 87569264
• Update Time: 2025-05-20

2,4'-Dimethoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• 2,4'-Dimethoxybenzophenone
• (2-methoxyphenyl)-(4-methoxyphenyl)methanone
• (2-methoxyphenyl)(4-methoxyphenyl)methanone
• (4-methoxyphenyl)-(2-methoxyphenyl)-methanone
• 2,3-DIFLUOROMANDELIC ACID
• 2,4'-Dimethoxy-benzophenon
• 2-methoxyphenyl 4-methoxyphenyl ketone
• 4,2'-DIMETHOXYBENZOPHENONE
• NSC16417
• QWWJLMQOKZOTNX-UHFFFAOYSA-N
• SEL10855691
• D2890
• (4-Methoxyphenyl)-(2-methoxyphenyl)methanone

• MDL： MFCD01311508
• Inchi： 1S/C15H14O3/c1-17-12-9-7-11(8-10-12)15(16)13-5-3-4-6-14(13)18-2/h3-10H,1-2H3
• InChI Key： QWWJLMQOKZOTNX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 242.09400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5

Experimental Properties

• Color/Form: Not determined
• Melting Point: 96.0 to 100.0 deg-C
• PSA: 35.53000
• LogP: 2.93480
• Solubility: Not determined

2,4'-Dimethoxybenzophenone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2,4'-Dimethoxybenzophenone

Comprehensive Guide to 2,4'-Dimethoxybenzophenone (CAS No. 5449-69-4): Properties, Applications, and Industry Insights

2,4'-Dimethoxybenzophenone (CAS No. 5449-69-4) is a specialized organic compound belonging to the benzophenone derivatives family. With its unique molecular structure featuring two methoxy groups at the 2 and 4' positions, this compound has garnered significant attention in industrial and research applications. Its photostability and UV-absorbing properties make it a valuable ingredient in formulations requiring light protection.

In recent years, the demand for 2,4'-Dimethoxybenzophenone has surged due to its role in cosmetic formulations and polymer stabilization. Consumers and manufacturers alike are increasingly searching for "natural alternatives to synthetic UV filters" and "benzophenone-free products," highlighting the need for clear scientific communication about its safety profile. While not classified as hazardous under current regulations, transparent discussions about its molecular interactions and application thresholds remain crucial for informed usage.

The compound's thermal stability (decomposition point >300°C) and solubility profile (soluble in organic solvents like ethanol and acetone) make it particularly useful in coating technologies. Industry professionals frequently search for "high-performance light stabilizers for plastics" and "non-yellowing UV absorbers," areas where 2,4'-Dimethoxybenzophenone shows remarkable performance. Recent studies have explored its potential in advanced material science, including photoresist compositions for electronic applications.

From an analytical perspective, 5449-69-4 demonstrates characteristic spectral signatures that facilitate quality control. The infrared spectrum shows strong carbonyl stretching at ~1650 cm⁻¹ and distinct aromatic C-H bends, while HPLC analysis typically reveals >98% purity in commercial grades. These properties address common search queries like "how to identify benzophenone derivatives" and "analytical methods for UV absorber quantification."

Environmental considerations have become a dominant topic, with researchers investigating the biodegradation pathways of methoxy-substituted benzophenones. While the compound exhibits low aquatic toxicity (EC50 >100 mg/L in standard tests), the industry is moving toward green chemistry solutions that minimize ecological impact. This aligns with trending searches for "sustainable photostabilizers" and "eco-friendly polymer additives."

In pharmaceutical applications, 2,4'-Dimethoxybenzophenone serves as a synthetic intermediate for more complex molecules. Its electron-donating methoxy groups facilitate specific electrophilic substitution reactions, making it valuable for constructing chiral auxiliaries and pharmacophores. Laboratory technicians often search for "benzophenone derivatives in drug synthesis" and "methoxy group effects on reaction kinetics," reflecting its importance in medicinal chemistry.

The global market for 5449-69-4 continues to evolve, with manufacturers focusing on high-purity production methods to meet stringent industry standards. Advanced crystallization techniques and continuous flow chemistry approaches have significantly improved yield and consistency. These developments respond to commercial queries about "reliable benzophenone suppliers" and "scale-up challenges for specialty chemicals."

From a regulatory standpoint, 2,4'-Dimethoxybenzophenone complies with major chemical inventories including TSCA, REACH, and DSL. However, formulators should stay informed about regional updates concerning personal care ingredients, as legislation frequently reviews UV filter classifications. Proactive searches for "cosmetic ingredient regulations 2024" and "benzophenone derivative compliance" reflect this dynamic landscape.

Emerging research directions include exploring the compound's photophysical properties for organic electronics and investigating its supramolecular interactions in host-guest chemistry. These cutting-edge applications address growing interest in "functional materials for optoelectronics" and "molecular recognition systems," positioning 2,4'-Dimethoxybenzophenone as a versatile building block for future technologies.